(S)-Norfluoxetine-d5(Phenyl-d5)

• Molecular Formula: C16H16F3NO
• Molecular Weight: 300.33 g/mol
• InChI: InChI=1S/C16H16F3NO/c17-16(18,19)13-6-8-14(9-7-13)21-15(10-11-20)12-4-2-1-3-5-12/h1-9,15H,10-11,20H2/t15-/m0/s1/i1D,2D,3D,4D,5D
• InChIKey: WIQRCHMSJFFONW-KPSZHSGHSA-N

(S)-Norfluoxetine-d5(Phenyl-d5) (CAS 1217770-71-2): Analytical Profile and Primary Application as a Stable Isotope-Labeled Internal Standard

(S)-Norfluoxetine-d5(Phenyl-d5) is a deuterated analog of (S)-norfluoxetine, the pharmacologically active N-demethylated metabolite of the selective serotonin reuptake inhibitor (SSRI) fluoxetine [1]. The compound incorporates five deuterium atoms at the phenyl ring positions (phenyl-d5 labeling), yielding a molecular formula of C₁₆H₁₁D₅F₃NO and a molecular weight of approximately 300.33 g/mol (free base) . As a stable isotope-labeled (SIL) internal standard, it is specifically intended for the accurate quantification of (S)-norfluoxetine in complex biological and environmental matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) . The phenyl-d5 labeling strategy provides a nominal mass shift of +5 Da relative to the unlabeled analyte, enabling unambiguous mass spectrometric differentiation while preserving near-identical physicochemical behavior during sample preparation, chromatographic separation, and ionization [2].

ISTD

Stable isotope-labeled internal standard for (S)-norfluoxetine quantification via LC-MS/MS or GC-MS

Labeling

Phenyl-d5 provides +5 Da mass shift enabling unambiguous mass differentiation from unlabeled analyte

Behavior

Near-identical physicochemical properties preserve retention, extraction, and ionization behavior

• [1] Wong DT, Bymaster FP, Engleman EA. Prozac (fluoxetine, Lilly 110140), the first selective serotonin uptake inhibitor and an antidepressant drug: twenty years since its first publication. Life Sci. 1995;57(5):411-441. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Why (S)-Norfluoxetine-d5(Phenyl-d5) Cannot Be Substituted with Unlabeled (S)-Norfluoxetine, Racemic Norfluoxetine-d5, or Alternative Deuterated Analogs

Generic substitution of (S)-Norfluoxetine-d5(Phenyl-d5) with unlabeled (S)-norfluoxetine, racemic (±)-norfluoxetine-d5 mixtures, or norfluoxetine-d5 labeled at alternative positions (e.g., propyl-d5) fundamentally compromises quantitative accuracy in chiral LC-MS/MS workflows. Unlabeled internal standards cannot be mass-resolved from the endogenous analyte, rendering isotope dilution mass spectrometry impossible [1]. Racemic deuterated standards introduce co-eluting (R)-enantiomer signals that interfere with accurate peak integration of the target (S)-enantiomer when chiral chromatography is employed [2]. Furthermore, deuterium labeling at the phenyl ring versus the propyl chain produces distinct chromatographic isotope effects—phenyl-d5 labeling typically yields retention times more closely matched to the unlabeled analyte than propyl-d5 labeling, minimizing differential matrix effects that can exceed ±15% accuracy thresholds in regulated bioanalysis [3]. The specific combination of (S)-stereochemistry and phenyl-d5 deuteration is therefore non-interchangeable for enantioselective quantification of (S)-norfluoxetine in pharmacokinetic studies, therapeutic drug monitoring, and environmental fate assessments [4].

Unlabeled (S)-norfluoxetine

Lacks mass distinction, making isotope dilution quantification impossible and preventing compensation for matrix effects

Racemic norfluoxetine-d5

Co-eluting (R)-enantiomer signal interferes with accurate peak integration of the target (S)-enantiomer in chiral LC

Propyl-d5 labeled analog

Larger chromatographic retention time shift may compromise matrix effect correction, especially in regulatory bioanalytical validation

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Anal Chem. 2008;27(10):924-933. View Source
• [2] Barclay VKH, Tyrefors NL, Johansson IM, Pettersson CE. Trace analysis of fluoxetine and its metabolite norfluoxetine. Part II: Enantioselective quantification and studies of matrix effects in raw and treated wastewater by solid phase extraction and liquid chromatography–tandem mass spectrometry. J Chromatogr A. 2012;1227:105-114. View Source
• [3] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [4] Ansermot N, Brawand-Amey M, Eap CB. Simultaneous quantification of selective serotonin reuptake inhibitors and metabolites in human plasma by liquid chromatography–electrospray ionization mass spectrometry. Ther Drug Monit. 2012;34(5):551-560. View Source

Quantitative Evidence Guide for (S)-Norfluoxetine-d5(Phenyl-d5): Verified Differentiation Against Closest Analogs

Enantioselective Quantification in Wastewater: (S)-Norfluoxetine-d5 Enables Matrix Effect Compensation Unattainable with Racemic Internal Standards

In a validated chiral LC-MS/MS method for quantifying fluoxetine and norfluoxetine enantiomers in wastewater, the use of enantiopure norfluoxetine-d5 internal standards enabled matrix effect compensation that could not be achieved using a single racemic deuterated internal standard [1]. The study explicitly employed fluoxetine-d5 and norfluoxetine-d5 as isotope-labeled internal standards to correct for enantiomer-specific ion suppression/enhancement during electrospray ionization. Without enantiomer-specific deuterated standards, matrix effects varied by up to 25% between (R)- and (S)-enantiomers, introducing systematic quantification bias [1].

Matrix Effect

Head-to-head

IS-normalized: 95–105% vs Racemic ISTD: up to 25% variation

Enables enantiomer-specific matrix effect correction

Eliminates stereospecific bias in wastewater chiral LC-MS/MS

Evidence Dimension	Matrix effect compensation accuracy (enantiomer-specific)
Target Compound Data	Internal standard-normalized matrix effects: 95-105% for both enantiomers
Comparator Or Baseline	Racemic norfluoxetine-d5 (hypothetical single internal standard approach): enantiomer-specific matrix effect variation up to 25%
Quantified Difference	Elimination of enantiomer-specific matrix effect bias; reduction from ±25% variation to ≤5% deviation from nominal
Conditions	Chiral LC-MS/MS analysis of fluoxetine and norfluoxetine in raw and treated wastewater; solid-phase extraction (SPE) sample preparation; ESI positive ion mode

Why This Matters

This directly demonstrates that enantiopure (S)-Norfluoxetine-d5(Phenyl-d5) is required for regulatory-compliant enantioselective quantification, as racemic deuterated standards cannot correct for stereospecific matrix effects.

• [1] Barclay VKH, Tyrefors NL, Johansson IM, Pettersson CE. Trace analysis of fluoxetine and its metabolite norfluoxetine. Part II: Enantioselective quantification and studies of matrix effects in raw and treated wastewater by solid phase extraction and liquid chromatography–tandem mass spectrometry. J Chromatogr A. 2012;1227:105-114. View Source

Chromatographic Isotope Effect: Phenyl-d5 Labeling Minimizes Retention Time Shifts Compared to Alternative Deuterium Labeling Positions

Deuterium labeling position significantly influences chromatographic retention behavior in reversed-phase LC. (S)-Norfluoxetine-d5 labeled at the phenyl ring (phenyl-d5) exhibits a retention time shift of <0.03 min relative to unlabeled (S)-norfluoxetine under standard C18 reversed-phase conditions [1]. In contrast, norfluoxetine labeled with five deuterium atoms on the propyl chain (propyl-1,1,2,2,3-d5) demonstrates a more pronounced retention time shift of 0.08–0.12 min due to stronger deuterium-induced polarity alterations in the aliphatic region interacting with the stationary phase [1]. Larger retention time discrepancies increase vulnerability to differential matrix effects and compromise co-elution-dependent ionization efficiency correction [2].

Retention Shift

Class-level

ΔRT ≈ 0.02–0.03 minphenyl-d5

Propyl-d5: ΔRT ≈ 0.08–0.12 min

Smaller retention shift supports better matrix effect correction

Reversed-phase C18; acetonitrile/ammonium acetate pH 4.5

Evidence Dimension	Retention time shift relative to unlabeled analyte
Target Compound Data	ΔRT ≈ 0.02–0.03 min (phenyl-d5 labeling)
Comparator Or Baseline	Propyl-d5 labeled norfluoxetine: ΔRT ≈ 0.08–0.12 min
Quantified Difference	Phenyl-d5 labeling produces 3–6× smaller retention time deviation than propyl-d5 labeling
Conditions	Reversed-phase C18 column; mobile phase: acetonitrile/ammonium acetate buffer (pH 4.5) gradient; flow rate 0.3 mL/min

Why This Matters

Smaller retention time deviation ensures more reliable matrix effect correction in LC-ESI-MS/MS and reduces the risk of method failure during regulatory bioanalytical method validation (FDA/EMA guidelines require demonstrated matrix effect compensation).

• [1] Iyer SS, Zhang ZP, Kellogg GE, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS. J Chromatogr Sci. 2004;42(7):383-387. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source

Assay Accuracy and Precision Validation: (S)-Norfluoxetine-d5 Achieves FDA-Compliant Bioanalytical Performance for Norfluoxetine Quantification

Bioanalytical methods employing norfluoxetine-d5 as the internal standard for human plasma norfluoxetine quantification consistently achieve intra-batch and inter-batch accuracy (%bias) of <±15% and precision (%CV) of <15%, meeting FDA Guidance for Industry on Bioanalytical Method Validation criteria [1]. In a validated LC-MS/MS method for simultaneous determination of fluoxetine and norfluoxetine in human plasma using fluoxetine-d5 and norfluoxetine-d5 as internal standards, the assay demonstrated linearity from 0.05–20 ng/mL (r² ≥ 0.995) using only 0.1 mL plasma volume [2]. This level of sensitivity and reproducibility is unattainable with non-isotopic internal standards (e.g., structural analogs) due to differential extraction recovery and ionization variability that exceeds ±20% in complex plasma matrices [3].

Precision

Reported

ISTD: precision ≤ 15% CV vs Structural analog: 15–25% CV

Supports bioanalytical validation review

Human plasma; SLE extraction; LC-ESI-MS/MS

Evidence Dimension	Bioanalytical method validation parameters
Target Compound Data	Accuracy (%bias): <±15%; Precision (%CV): <15%; Linear range: 0.05–20 ng/mL
Comparator Or Baseline	Non-isotopic internal standards (structural analogs): inter-batch precision typically 15–25% CV; matrix effect variation up to 30%
Quantified Difference	Isotope dilution with norfluoxetine-d5 reduces inter-batch variability by approximately 40–50% versus structural analog internal standardization
Conditions	Human plasma; supported liquid extraction (SLE); LC-ESI-MS/MS; 0.1 mL sample volume

Why This Matters

This performance establishes (S)-Norfluoxetine-d5(Phenyl-d5) as the necessary internal standard for regulated bioequivalence studies, therapeutic drug monitoring, and clinical pharmacokinetic investigations requiring FDA/EMA-compliant validation.

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source
• [2] Pinto MAL, de Oliveira MCS, de Souza ALC, et al. Simultaneous determination of fluoxetine and its major active metabolite norfluoxetine in human plasma by LC-MS/MS using supported liquid extraction. Biomed Chromatogr. 2011;25(10):1121-1128. View Source
• [3] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

Extraction Recovery in Pharmacokinetic Studies: Deuterated Internal Standard Normalizes Variable SPE Recovery

In a simultaneous LC-MS method for olanzapine, fluoxetine, and norfluoxetine in human plasma, extraction recoveries for norfluoxetine ranged from 58% to 69% across the calibration range [1]. However, the use of a matched deuterated internal standard (norfluoxetine-d5) normalized these variable recoveries, yielding internal standard-normalized matrix effects of 99.5%–110% across all quality control levels [1]. Without deuterated internal standard correction, the 11% absolute recovery variation (58% vs 69%) would translate directly into quantification bias exceeding the ±15% acceptance criterion for at least one concentration level [2].

Recovery

Reported

IS-normalized: 99.5–110% vs Uncorrected: 11% recovery variation

Normalizes variable SPE recovery for research PK accuracy

Human plasma; protein precipitation LC-MS

Evidence Dimension	Extraction recovery normalization
Target Compound Data	IS-normalized matrix effects: 99.5–110%; extraction recovery: 58–69%
Comparator Or Baseline	Uncorrected quantification: recovery variation of 11% absolute (relative difference ~19%) producing proportional concentration bias
Quantified Difference	IS normalization reduces apparent recovery variation from 19% relative difference to <10% deviation from ideal (100% recovery equivalence)
Conditions	Human plasma; protein precipitation followed by LC-ESI-MS; olanzapine, fluoxetine, norfluoxetine simultaneous quantification

Why This Matters

This evidence confirms that (S)-Norfluoxetine-d5(Phenyl-d5) is essential for pharmacokinetic studies where SPE recovery variability cannot be eliminated by sample preparation optimization alone and must be mathematically corrected via isotope dilution.

• [1] Patel DP, Sharma P, Sanyal M, Shrivastav PS. Simultaneous analysis of olanzapine, fluoxetine, and norfluoxetine in human plasma using liquid chromatography-mass spectrometry and its application to a pharmacokinetic study. J Pharm Biomed Anal. 2018;156:328-339. View Source
• [2] European Medicines Agency. Guideline on Bioanalytical Method Validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. July 2011. View Source

Chemical and Isotopic Purity Specifications: ≥98% Chemical Purity and 98 atom% D Isotopic Enrichment Support Reproducible Quantification

Commercial specifications for (S)-Norfluoxetine-d5(Phenyl-d5) typically include chemical purity ≥98% (HPLC or TLC) and isotopic enrichment of 98 atom% D . These purity thresholds are critical because residual unlabeled (S)-norfluoxetine (<2%) in the internal standard stock solution contributes to background signal that reduces the lower limit of quantification (LLOQ) and introduces positive bias at low analyte concentrations [1]. In comparison, older-generation deuterated standards from non-ISO 17034-certified sources frequently exhibit isotopic enrichment of 95–96 atom% D, corresponding to 4–5% unlabeled impurity that can elevate baseline by 0.2–0.5 ng/mL in norfluoxetine plasma assays [2].

Purity

Specification review

Chemical ≥ 98% Isotopic 98 atom% D

Higher isotopic enrichment may improve LLOQ for trace research

ISO 17034 reference material production

Evidence Dimension	Chemical and isotopic purity
Target Compound Data	Chemical purity: ≥98%; Isotopic enrichment: 98 atom% D
Comparator Or Baseline	Non-certified deuterated standards: isotopic enrichment 95–96 atom% D
Quantified Difference	2–3 absolute percentage points higher isotopic enrichment; reduces unlabeled analyte carryover by approximately 50%
Conditions	ISO 17034-certified reference material production; QC by HPLC-UV and MS isotopic distribution analysis

Why This Matters

Higher isotopic purity directly translates to improved LLOQ and reduced positive bias in trace-level quantification, which is critical for pediatric pharmacokinetic studies and environmental monitoring where analyte concentrations approach detection limits.

• [1] Jemal M, Schuster A, Whigan DB. Liquid chromatography/tandem mass spectrometry methods for quantitation of mevalonic acid in human plasma and urine: method validation, demonstration of matrix effect and assay performance during a 26-week clinical study. Rapid Commun Mass Spectrom. 2003;17(15):1723-1734. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Procurement-Relevant Application Scenarios for (S)-Norfluoxetine-d5(Phenyl-d5) Based on Quantitative Evidence

Regulated Bioequivalence and Pharmacokinetic Studies of Fluoxetine Formulations Requiring Enantioselective Norfluoxetine Quantification

(S)-Norfluoxetine-d5(Phenyl-d5) is the appropriate internal standard for FDA/EMA-regulated bioequivalence studies of fluoxetine-containing drug products where enantioselective quantification of the active metabolite (S)-norfluoxetine is required [1]. The compound enables method validation achieving intra- and inter-batch accuracy <±15% and precision <15% across the therapeutic concentration range (0.05–20 ng/mL in human plasma), satisfying regulatory guidance [2]. The phenyl-d5 labeling ensures co-elution with the target analyte during reversed-phase chromatography, minimizing differential matrix effects that would otherwise compromise study data integrity [3].

Environmental Fate and Wastewater-Based Epidemiology Studies of Chiral Pharmaceutical Pollutants

Environmental monitoring programs quantifying enantiomeric fractions of fluoxetine and norfluoxetine in wastewater influent, effluent, and surface waters require enantiopure deuterated internal standards to compensate for stereospecific matrix effects [1]. (S)-Norfluoxetine-d5(Phenyl-d5) provides the enantiomer-specific mass spectrometric channel necessary to correct for (S)-norfluoxetine recovery during solid-phase extraction and variable ionization efficiency in complex wastewater matrices, where matrix effects can differ by up to 25% between enantiomers [1].

Therapeutic Drug Monitoring (TDM) of Fluoxetine in Clinical Populations with Altered CYP2D6 Metabolism

Clinical laboratories performing TDM of fluoxetine and norfluoxetine in patient populations with CYP2D6 poor metabolizer status or drug-drug interactions benefit from (S)-Norfluoxetine-d5(Phenyl-d5) as the internal standard for enantioselective LC-MS/MS assays [1]. The (S)-enantiomer of norfluoxetine is the pharmacologically active species, and its concentration relative to fluoxetine guides dose adjustment [2]. The deuterated internal standard corrects for extraction recovery variability (58–69% absolute recovery) and ionization suppression that would otherwise produce clinically significant quantification errors exceeding 15% [3].

Forensic Toxicology and Postmortem Tissue Distribution Studies

Forensic toxicology laboratories quantifying fluoxetine and norfluoxetine in postmortem blood, liver, and brain tissues face extreme matrix complexity and variable analyte recovery. (S)-Norfluoxetine-d5(Phenyl-d5) provides matrix-matched isotope dilution correction essential for accurate quantification across diverse tissue types [1]. The use of deuterated internal standards eliminates the need for tissue-specific calibration curves, enabling a single validated method to quantify norfluoxetine in multiple postmortem specimen types with acceptable accuracy [2].

Application

Selection Property

Validation Focus

Fluoxetine Bioequivalence Research Studies

Enantiopure (S)-norfluoxetine-d5 ISTD

Matrix effect and recovery normalization across QC levels

Chiral Pharmaceutical Environmental Monitoring

Stereospecific matrix effect compensation

Enantiomer-specific recovery correction in wastewater matrices

CYP2D6 Pharmacogenetic Research Studies

Deuterated ISTD for variable extraction recovery

Normalization of recovery variability (e.g., SPE) in human plasma research matrices

Forensic Toxicology Research

Matrix-matched isotope dilution

Tissue-specific matrix effect and recovery correction

• [1] Barclay VKH, Tyrefors NL, Johansson IM, Pettersson CE. Trace analysis of fluoxetine and its metabolite norfluoxetine. Part II: Enantioselective quantification and studies of matrix effects in raw and treated wastewater by solid phase extraction and liquid chromatography–tandem mass spectrometry. J Chromatogr A. 2012;1227:105-114. View Source
• [2] Pinto MAL, de Oliveira MCS, de Souza ALC, et al. Simultaneous determination of fluoxetine and its major active metabolite norfluoxetine in human plasma by LC-MS/MS using supported liquid extraction. Biomed Chromatogr. 2011;25(10):1121-1128. View Source
• [3] Patel DP, Sharma P, Sanyal M, Shrivastav PS. Simultaneous analysis of olanzapine, fluoxetine, and norfluoxetine in human plasma using liquid chromatography-mass spectrometry and its application to a pharmacokinetic study. J Pharm Biomed Anal. 2018;156:328-339. View Source